Cas no 1934839-17-4 ((5-Trifluoromethyl-pyridin-3-yl)-hydrazine)

• Product Name: (5-Trifluoromethyl-pyridin-3-yl)-hydrazine
• CAS No: 1934839-17-4
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 4709771
• Update Time: 2025-06-09

(5-Trifluoromethyl-pyridin-3-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (5-Trifluoromethyl-pyridin-3-yl)-hydrazine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)4-1-5(12-10)3-11-2-4/h1-3,12H,10H2
• InChI Key： PKMXMNIOHQLREI-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(F)(F)F)C=C1NN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-Trifluoromethyl-pyridin-3-yl)-hydrazine

Introduction to (5-Trifluoromethyl-pyridin-3-yl)-hydrazine (CAS No. 1934839-17-4)

(5-Trifluoromethyl-pyridin-3-yl)-hydrazine (CAS No. 1934839-17-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure featuring a trifluoromethyl group and a pyridine ring, offers a range of potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements related to (5-Trifluoromethyl-pyridin-3-yl)-hydrazine.

The chemical structure of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine is defined by its molecular formula C₇H₆F₃N₃. The presence of the trifluoromethyl group (CF₃) and the pyridine ring (C₅H₄N) imparts distinct electronic and steric properties to the molecule. These features make it an attractive candidate for various chemical reactions and biological studies. The hydrazine functional group (NH₂NH₂) further enhances its reactivity and potential for forming derivatives with diverse functionalities.

In terms of synthesis, several methods have been reported for the preparation of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine. One common approach involves the reaction of 5-trifluoromethylpyridine with hydrazine hydrate under controlled conditions. This method typically yields high purity products and is widely used in both academic and industrial settings. Another notable synthetic route involves the reduction of 5-trifluoromethylpyridine azide, which can be achieved using reducing agents such as sodium borohydride or hydrogen gas in the presence of a palladium catalyst.

The physical properties of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine are also noteworthy. It is a colorless solid with a melting point of approximately 100°C. The compound is moderately soluble in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

In recent years, significant research efforts have been directed towards exploring the biological activities of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine. Studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (5-Trifluoromethyl-pyridin-3-yl)-hydrazine effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. Additionally, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.

The mechanism of action of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine has been extensively studied using both in vitro and in vivo models. Research has indicated that the compound interacts with specific cellular targets, such as protein kinases and transcription factors, to modulate signaling pathways involved in cell growth and survival. For example, it has been shown to inhibit the activity of protein kinase B (AKT), a key regulator of cell proliferation and survival in cancer cells.

Beyond its direct biological effects, (5-Trifluoromethyl-pyridin-3-yl)-hydrazine has also been utilized as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. Derivatives incorporating this core structure have been developed for various applications, including antiviral agents, anticancer drugs, and neuroprotective compounds. One notable example is a series of pyrido[2,3-d]pyrimidine derivatives that exhibit potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

The safety profile of (5-Trifluoromethyl-pyridin-3-yl)-hydrazine